Cas no 1448036-87-0 (2-methoxy-N-2-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenylpyridine-3-carboxamide)

• Product Name: 2-methoxy-N-2-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenylpyridine-3-carboxamide
• CAS No: 1448036-87-0
• MF: C₁₈H₁₆N₄O₃
• MW: 336.344643592834
• CID: 5833941
• PubChem ID: 71805052
• Update Time: 2025-05-25

2-methoxy-N-2-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenylpyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-N-2-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenylpyridine-3-carboxamide
• 2-methoxy-N-(2-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl)nicotinamide
• 2-methoxy-N-[2-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl]pyridine-3-carboxamide
• AKOS024557461
• 1448036-87-0
• F6424-0771
• 2-METHOXY-N-[2-(1-METHYL-6-OXOPYRIDAZIN-3-YL)PHENYL]PYRIDINE-3-CARBOXAMIDE
• CHEMBL3440250

• Inchi： 1S/C18H16N4O3/c1-22-16(23)10-9-15(21-22)12-6-3-4-8-14(12)20-17(24)13-7-5-11-19-18(13)25-2/h3-11H,1-2H3,(H,20,24)
• InChI Key： BQOCLWYBGGJSRG-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC=CN=1)C(NC1=CC=CC=C1C1C=CC(N(C)N=1)=O)=O

Computed Properties

• Exact Mass: 336.12224039g/mol
• Monoisotopic Mass: 336.12224039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 575
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 83.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2-methoxy-N-2-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenylpyridine-3-carboxamide

Comprehensive Overview of 2-methoxy-N-2-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenylpyridine-3-carboxamide (CAS No. 1448036-87-0)

The compound 2-methoxy-N-2-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenylpyridine-3-carboxamide, identified by its CAS No. 1448036-87-0, is a specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. This molecule, with its intricate structure, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its pyridazine and pyridine moieties, which are known to contribute to bioactive properties. The compound's unique carboxamide linkage further enhances its relevance in medicinal chemistry.

In recent years, the demand for novel small-molecule inhibitors and kinase-targeting agents has surged, driven by advancements in precision medicine. 2-methoxy-N-2-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenylpyridine-3-carboxamide aligns with this trend, as its structural features suggest potential interactions with enzymatic pathways. This has led to its inclusion in high-throughput screening libraries, where it is evaluated for therapeutic efficacy against various disease models. The compound's CAS No. 1448036-87-0 serves as a critical identifier in global chemical databases, facilitating collaborative research.

From a synthetic chemistry perspective, the preparation of 2-methoxy-N-2-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenylpyridine-3-carboxamide involves multi-step organic transformations. Key reactions include amide coupling and heterocyclic ring formation, which require precise control of reaction conditions to achieve high yields and purity. The compound's methoxy and methyl substituents play a pivotal role in its solubility and stability, making it a candidate for further derivatization. These attributes are frequently discussed in forums focusing on structure-activity relationships (SAR) and drug design optimization.

The pharmacological potential of CAS No. 1448036-87-0 is underscored by its interaction with biological targets such as protein kinases and receptors. Recent studies have highlighted its moderate affinity for certain enzyme isoforms, sparking interest in its use as a lead compound for developing selective inhibitors. This aligns with the growing emphasis on personalized therapeutics, where molecules with tailored specificity are highly valued. Additionally, the compound's metabolic stability and bioavailability are areas of active investigation, as these factors are critical for translational success.

In the context of green chemistry, researchers are also exploring sustainable synthesis routes for 2-methoxy-N-2-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenylpyridine-3-carboxamide. Efforts to minimize hazardous byproducts and reduce energy consumption during its production reflect broader industry trends toward environmentally friendly protocols. This dual focus on efficacy and sustainability positions the compound as a subject of interest in both academic and industrial settings.

As the scientific community continues to unravel the complexities of small-molecule drug discovery, compounds like 2-methoxy-N-2-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenylpyridine-3-carboxamide (CAS No. 1448036-87-0) will remain at the forefront of innovation. Its structural versatility and potential therapeutic applications make it a valuable asset in the quest for next-generation pharmaceuticals. Future research will likely delve deeper into its mechanistic pathways and clinical applicability, further solidifying its role in modern medicine.